Cas no 1805664-00-9 (Ethyl 4-cyano-2-difluoromethoxy-3-fluorobenzoate)

• Product Name: Ethyl 4-cyano-2-difluoromethoxy-3-fluorobenzoate
• CAS No: 1805664-00-9
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 4947212
• Update Time: 2025-11-05

Ethyl 4-cyano-2-difluoromethoxy-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-difluoromethoxy-3-fluorobenzoate

• Inchi： 1S/C11H8F3NO3/c1-2-17-10(16)7-4-3-6(5-15)8(12)9(7)18-11(13)14/h3-4,11H,2H2,1H3
• InChI Key： DVQQGTMETSYADI-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=CC(C(=O)OCC)=C1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 2.9
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-2-difluoromethoxy-3-fluorobenzoate

Ethyl 4-cyano-2-difluoromethoxy-3-fluorobenzoate: A Comprehensive Overview

Ethyl 4-cyano-2-difluoromethoxy-3-fluorobenzoate, with the CAS number 1805664-00-9, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a benzoate backbone substituted with cyano, difluoromethoxy, and fluoro groups. These substituents not only influence its physical and chemical properties but also play a pivotal role in its applications across various industries.

The molecular structure of Ethyl 4-cyano-2-difluoromethoxy-3-fluorobenzoate is a testament to the intricate balance between functionality and stability. The benzoate group serves as the central framework, while the cyano group introduces electron-withdrawing effects, enhancing the compound's reactivity in certain chemical transformations. The difluoromethoxy group, on the other hand, contributes to both electronic and steric effects, which are crucial for optimizing the compound's performance in biological systems. Additionally, the fluoro substituent enhances lipophilicity, making it more amenable to crossing biological membranes.

Recent studies have highlighted the potential of Ethyl 4-cyano-2-difluoromethoxy-3-fluorobenzoate as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and anticancer agents. The compound's ability to undergo various functional group transformations makes it an invaluable building block in medicinal chemistry. Furthermore, its application in agrochemicals has been explored for its potential as a herbicide or fungicide, owing to its unique electronic properties.

In terms of synthesis, Ethyl 4-cyano-2-difluoromethoxy-3-fluorobenzoate is typically prepared through a multi-step process involving Friedel-Crafts acylation or nucleophilic aromatic substitution. These methods require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further streamlined its synthesis, making it more accessible for large-scale production.

The pharmacokinetic properties of Ethyl 4-cyano-2-difluoromethoxy-3-fluorobenzoate have been extensively studied to evaluate its suitability as a drug candidate. Preclinical studies indicate that the compound exhibits favorable absorption and distribution profiles, with minimal toxicity at therapeutic doses. Its metabolic stability has also been assessed, revealing that it undergoes limited phase I metabolism, which is advantageous for maintaining therapeutic efficacy over extended periods.

From an environmental perspective, Ethyl 4-cyano-2-difluoromethoxy-3-fluorobenzoate demonstrates moderate biodegradability under aerobic conditions. This characteristic aligns with current sustainability trends in chemical manufacturing, where reducing environmental impact is a top priority. Efforts are ongoing to develop eco-friendly synthesis routes and recycling methods for this compound.

In conclusion, Ethyl 4-cyano-2-difluoromethoxy-3-fluorobenzoate stands out as a versatile and promising compound with applications spanning multiple disciplines. Its unique structural features, coupled with recent advancements in synthesis and application research, position it as a key player in the development of innovative solutions across industries. As research continues to unfold, this compound is expected to contribute significantly to both scientific progress and industrial innovation.